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Compound of Interest

Compound Name: ARN14974

Cat. No.: B10764909

Researchers and scientists handling ARN14974 must adhere to strict disposal procedures to
ensure laboratory safety and environmental compliance. This guide provides essential
information on the proper disposal of ARN14974, a potent benzoxazolone carboxamide
inhibitor of acid ceramidase. The primary source for disposal information is the Safety Data
Sheet (SDS) provided by the manufacturer, and all procedures must be in accordance with
local, state, and federal regulations.

Chemical and Physical Properties

A summary of the key chemical and physical properties of ARN14974 is provided in the table
below. Understanding these properties is crucial for safe handling and disposal.

Property Value

6-(4-fluorophenyl)-2-oxo-N-(4-
phenylbutyl)-3(2H)-benzoxazolecarboxamide[1]

Chemical Name

CAS Number 1644158-57-5[1]

Molecular Formula C24H21FN203[1]

Molecular Weight 404.4 g/mol [1]

Appearance Solid (Powdered solid)
Solubility Soluble in DMF and DMSO[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

While a specific, detailed hazard profile for ARN14974 is found in its SDS, its chemical class,
benzamides, can present hazards. For instance, Benzamide is very hazardous in case of
ingestion and hazardous in case of skin contact (irritant), eye contact (irritant), or inhalation.[2]
Therefore, appropriate personal protective equipment (PPE) must be worn at all times when
handling ARN14974.

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area or under a fume hood. If significant dust
is generated, a respirator may be necessary.

Disposal Procedures

The disposal of ARN14974 and its contaminated materials must be managed as hazardous
chemical waste. Under no circumstances should ARN14974 be disposed of down the drain or
in regular trash.[3][4]

Step-by-Step Disposal Protocol:

o Waste Segregation:

o Solid Waste: Collect unused or expired ARN14974 powder, along with any grossly
contaminated items (e.g., weigh boats, contaminated paper towels), in a designated,
properly labeled hazardous waste container.

o Liquid Waste: Solutions of ARN14974 in solvents like DMSO or DMF should be collected
in a separate, compatible, and clearly labeled hazardous liquid waste container. Do not
mix incompatible wastes.[5]
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o Sharps: Any sharps (e.g., needles, broken glass) contaminated with ARN14974 must be
disposed of in a designated sharps container for hazardous waste.[6]

o Empty Containers: Empty containers that held ARN14974 should be managed as
hazardous waste.[5][7] If regulations permit, they may be triple-rinsed with a suitable
solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[7]

e Waste Container Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "ARN14974," and the specific solvent if it is a liquid waste.[3][6] The
accumulation start date should also be clearly marked on the container.

o Storage of Hazardous Waste:

o Store hazardous waste containers in a designated, secure satellite accumulation area
within the laboratory.[3]

o Ensure containers are kept closed except when adding waste.[5]
o Store incompatible waste streams separately to prevent accidental reactions.
» Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.[3] Follow all institutional procedures for
waste pickup requests.

Experimental Workflow for ARN14974 Disposal

The following diagram illustrates the decision-making process for the proper disposal of
ARN14974 and associated materials.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b10764909?utm_src=pdf-body
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.benchchem.com/product/b10764909?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b10764909?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b10764909?utm_src=pdf-body
https://www.benchchem.com/product/b10764909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Generation

ARN14974 Waste Generated
(Solid, Liquid, Sharps, Containers)

Hazard Ai'sessment

Consult ARN14974 SDS
| {and Institutional Guidelines

/ Waste Segr&mizn \
) ( | ) (

\ 7

& Containment and‘tabeling /

[Triple—Rinse (if permitted)j [ Labeled Hazardous ) [Labeled Hazardous
r

Collect Rinsate Solid Waste Containe Sharps Container

\

Labeled Hazardous
Liquid Waste Container

\ Sto‘ 'age /

[ |

Final Dlisposal
\ A

S

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ARN14974 waste.
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Waste Minimization

In addition to proper disposal, laboratories should adopt waste minimization practices. This
includes ordering only the necessary quantities of ARN14974, keeping an accurate chemical
inventory to avoid purchasing duplicates, and designing experiments to use the smallest
possible amount of the compound.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10764909#arn14974-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10764909?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

